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Compound of Interest

Compound Name: Trazodone N-Oxide

CAS No.: 55290-68-1

Cat. No.: B565010

Get Quote

Prepared by a Senior Application Scientist

This guide provides a comprehensive technical overview of Trazodone N-Oxide, a primary

metabolite of the antidepressant drug Trazodone. Intended for researchers, scientists, and drug

development professionals, this document details the compound's chemical identity, metabolic

formation, and the analytical methodologies essential for its characterization and quantification.

The protocols and insights herein are grounded in established scientific principles to ensure

accuracy and reproducibility.

Core Chemical Identity and Properties
Trazodone N-Oxide, also known as Trazodone EP Impurity A, is a crucial molecule in the

study of Trazodone's metabolism and overall pharmacological profile.[1] Its formation is a result

of oxidative metabolism of the parent drug. Understanding its fundamental properties is the first

step in any analytical or metabolic investigation.

Key chemical and physical data are summarized below for quick reference.
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Property Value Source(s)

CAS Number 55290-68-1 [2][3]

Alternate CAS (HCl Salt) 55290-66-9 [3][4]

Molecular Formula C₁₉H₂₂ClN₅O₂ [2][3][5]

Molecular Weight 387.86 g/mol [2]

Accurate Mass 387.1462 [2]

Known Synonyms
Trazodone Impurity A,

Trazodone EP Impurity A
[4]

Physical Form Crystals [6]

Melting Point 119 - 122°C [7]

Recommended Storage -20°C [2]

Metabolic Formation Pathway
Trazodone undergoes extensive hepatic metabolism in humans.[8][9] The formation of

Trazodone N-Oxide occurs via N-oxidation, a common metabolic route for compounds

containing nitrogen atoms within heterocyclic or aliphatic structures. This biotransformation is

primarily mediated by two key enzyme families:

Cytochrome P450 (CYP) System: Specifically, the CYP3A4 isoform is the principal enzyme

responsible for metabolizing Trazodone.[8][10][11] While its major role is the N-dealkylation

that forms the active metabolite m-chlorophenylpiperazine (mCPP), it also contributes to

oxidative pathways.[8][9]

Flavin-Containing Monooxygenases (FMOs): These enzymes are also known to contribute to

N-oxidation pathways and are recognized as playing a role in Trazodone's metabolism.[9]

[12]

The causality for this pathway is the organism's mechanism to increase the polarity of the

lipophilic parent drug (Trazodone), thereby facilitating its excretion from the body. The addition

of an oxygen atom significantly increases the molecule's water solubility.
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Metabolic Pathway of Trazodone N-Oxidation
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Metabolic conversion of Trazodone to Trazodone N-Oxide.

Analytical Methodologies and Workflows
The accurate identification and quantification of Trazodone N-Oxide require robust analytical

techniques. A multi-step workflow is necessary for unambiguous characterization, starting from

separation and culminating in structural confirmation. This self-validating system ensures that

the identity and purity of the analyte are confirmed by orthogonal methods.
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Analytical Workflow for Trazodone N-Oxide Characterization
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Integrated workflow for the analysis of Trazodone N-Oxide.

Chromatographic Separation: Stability-Indicating
UHPLC Method
A validated Ultra-High-Performance Liquid Chromatography (UHPLC) method is essential for

separating Trazodone N-Oxide from the parent drug and other related impurities or

degradation products.[13][14] The choice of a C18 stationary phase provides excellent

retention for the moderately polar analytes, while a gradient elution ensures efficient separation

in a short runtime.

Protocol:

System Preparation:

Instrument: UHPLC system equipped with a UV detector.[14]

Column: Acquity UPLC CSH C18 (e.g., 100 x 2.1 mm, 1.7 µm).[13]

Mobile Phase A: 10 mM Ammonium Acetate, pH adjusted to 8.5.[13]

Mobile Phase B: Methanol.[13]
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Flow Rate: 0.25 mL/min.[13]

Detection Wavelength: 249 nm.[14]

Column Temperature: 30°C.

Sample Preparation:

Accurately weigh and dissolve the Trazodone N-Oxide reference standard or sample in a

suitable diluent (e.g., 50:50 Methanol:Water) to a final concentration of approximately 0.1

mg/mL.

Filter the solution through a 0.22 µm syringe filter prior to injection.

Gradient Elution Program:

0-1 min: 95% A, 5% B

1-8 min: Linear gradient to 5% A, 95% B

8-9 min: Hold at 5% A, 95% B

9-10 min: Return to 95% A, 5% B

10-12 min: Column re-equilibration.

Data Analysis:

The retention time for Trazodone N-Oxide is determined by injecting a pure standard.

Purity is assessed by calculating the peak area percentage (>95% is typical for reference

standards).[2]

Mass Spectrometry (MS) for Identity Confirmation
Mass spectrometry is used to confirm the molecular weight and elemental composition of the

analyte. High-resolution mass spectrometry (HRMS), such as Time-of-Flight (TOF) or Orbitrap,

is the authoritative choice for determining the accurate mass.
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Protocol:

Instrumentation: Couple the UHPLC system described above to a high-resolution mass

spectrometer (e.g., QTOF-MS/MS).[13]

Ionization Source: Electrospray Ionization (ESI) in positive mode is typically used for this

class of compounds.

Data Acquisition:

Acquire data in full scan mode over a mass range of m/z 100-600.

The expected protonated molecule [M+H]⁺ for Trazodone N-Oxide (C₁₉H₂₂ClN₅O₂) is

approximately m/z 388.15.

Validation:

The measured accurate mass should be within 5 ppm of the calculated theoretical mass

(387.1462 for the neutral molecule).[2] This provides strong evidence for the assigned

molecular formula.

Tandem MS (MS/MS) can be performed to obtain fragmentation patterns for further

structural confirmation.

Nuclear Magnetic Resonance (NMR) for Structural
Elucidation
NMR spectroscopy provides definitive structural information by mapping the carbon-hydrogen

framework of the molecule. It is the gold standard for confirming the site of N-oxidation.

Suppliers of Trazodone N-Oxide reference standards provide comprehensive NMR data as

part of their Certificate of Analysis.

Protocol:

Sample Preparation: Dissolve approximately 5-10 mg of the isolated, purified compound in a

suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).
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¹H-NMR (Proton NMR) Analysis:

Purpose: To identify the number of unique protons and their chemical environments.

Expected Observations: Signals corresponding to the aromatic protons on the

chlorophenyl and triazolopyridine rings, as well as aliphatic protons from the propyl chain

and piperazine ring. A downfield shift in the signals for protons adjacent to the newly

formed N-oxide group is expected compared to the parent Trazodone molecule.

¹³C-NMR (Carbon NMR) Analysis:

Purpose: To identify the number of unique carbon atoms.

Expected Observations: Signals for all 19 carbon atoms in the molecule, with chemical

shifts confirming the aromatic, aliphatic, and carbonyl environments.

Data Interpretation: The complete assignment of ¹H and ¹³C spectra, often aided by 2D NMR

techniques (like COSY and HSQC), provides unambiguous confirmation of the Trazodone
N-Oxide structure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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